Cas no 873556-56-0 (2-BENZYLOXY-N-METHOXY-N-METHYL-BENZAMIDE)

• Product Name: 2-BENZYLOXY-N-METHOXY-N-METHYL-BENZAMIDE
• CAS No: 873556-56-0
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 891201
• PubChem ID: 29927969
• Update Time: 2025-07-16

2-BENZYLOXY-N-METHOXY-N-METHYL-BENZAMIDE Chemical and Physical Properties

Names and Identifiers

• 2-BENZYLOXY-N-METHOXY-N-METHYL-BENZAMIDE
• 2-BENZYLOXY-N-METHOXY-N-METHYLBENZAMIDE
• N-methoxy-N-methyl-2-phenylmethoxybenzamide
• 2-Benzyloxy-N-methoxy-N-methyl
• 873556-56-0
• DTXSID60652261
• 2-(benzyloxy)-n-methoxy-n-methylbenzamide
• SCHEMBL2290346
• AKOS015965196

• MDL： MFCD09031436
• Inchi： 1S/C16H17NO3/c1-17(19-2)16(18)14-10-6-7-11-15(14)20-12-13-8-4-3-5-9-13/h3-11H,12H2,1-2H3
• InChI Key： ACWZSORVJMNLCV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC=CC=1C(N(C)OC)=O

Computed Properties

• Exact Mass: 271.12100
• Monoisotopic Mass: 271.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77000
• LogP: 2.89900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 2-BENZYLOXY-N-METHOXY-N-METHYL-BENZAMIDE

2-Benzyloxy-N-methoxy-N-methyl-benzamide (CAS No 873556-56-0): A Comprehensive Overview

The compound 2-Benzyloxy-N-methoxy-N-methyl-benzamide, identified by the CAS registry number 873556-56-0, is an organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides, which are derivatives of benzoic acid. The structure of 2-Benzyloxy-N-methoxy-N-methyl-benzamide consists of a benzene ring substituted with a benzyloxy group at the para position and an N-methoxy-N-methylamino group at the meta position. This unique substitution pattern imparts distinct chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 2-Benzyloxy-N-methoxy-N-methyl-benzamide in drug discovery and development. Researchers have explored its role as a bioisostere in medicinal chemistry, where it serves as a structural analog to other bioactive compounds. The compound's ability to modulate specific biological targets, such as enzymes and receptors, has been investigated in preclinical models. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-Benzyloxy-N-methoxy-N-methyl-benzamide exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound for anti-cancer drug development.

In addition to its pharmacological applications, CAS No 873556-56-0 has also been studied for its role in materials science. The compound's aromatic structure and functional groups make it a candidate for use in polymer synthesis and as a precursor for advanced materials. Recent advancements in green chemistry have led to the exploration of more sustainable synthesis methods for this compound, reducing its environmental footprint while maintaining its high purity and stability.

The synthesis of 2-Benzyloxy-N-methoxy-N-methyl-benzamide typically involves multi-step organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. These methods have been optimized to improve yield and selectivity, ensuring that the compound can be produced on a larger scale for commercial applications. The use of modern catalytic systems and reaction conditions has further enhanced the efficiency of these processes, making the compound more accessible for research and industrial use.

From an analytical standpoint, CAS No 873556-56-0 has been characterized using various spectroscopic techniques such as NMR, IR, and UV-Vis spectroscopy. These analyses provide critical insights into the compound's molecular structure, stability, and reactivity under different conditions. Furthermore, computational chemistry tools have been employed to predict the compound's physicochemical properties, such as solubility, logP values, and binding affinities to biological targets.

In terms of safety and toxicity profiles, preliminary studies indicate that 2-Benzyloxy-N-methoxy-N-methyl-benzamide exhibits low acute toxicity in experimental animals. However, further long-term studies are required to fully assess its safety profile for human use. Regulatory agencies have not yet classified this compound under any specific category related to hazardous materials or controlled substances; thus, it remains accessible for research purposes under standard laboratory protocols.

The growing interest in CAS No 873556-56-0 is evident from its increasing citations in scientific literature and patent filings. Researchers across academia and industry are actively exploring its applications in drug delivery systems, agrochemicals, and specialty chemicals. The compound's versatility and unique chemical properties position it as a valuable asset in the development of innovative solutions across multiple disciplines.

In conclusion, 2-Benzyloxy-N-methoxy-N-methyl-benzamide (CAS No 873556-56-0) represents a promising compound with diverse applications spanning pharmaceuticals, materials science, and beyond. As research continues to uncover its potential uses and optimize its synthesis pathways, this compound is poised to play a significant role in advancing both scientific knowledge and industrial innovation.